Cas no 2580093-49-6 (rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2580093-49-6
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5657933
• PubChem ID: 165888059
• Update Time: 2025-11-06

rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• EN300-27729257
• (2S,3S)-1-[(benzyloxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 2580093-49-6
• EN300-27732020
• 2728727-95-3
• rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)10-6-7-18(11(10)12(19)20)13(21)22-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)/t10-,11-/m0/s1
• InChI Key： ZBNRTMYBNFQIAZ-QWRGUYRKSA-N
• SMILES： FC([C@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Research Briefing on rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2580093-49-6)

In recent years, the compound rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2580093-49-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative, characterized by its trifluoromethyl group and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. The unique structural features of this compound, including its stereochemistry and the presence of the trifluoromethyl group, contribute to its potential applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid to enhance its utility in pharmaceutical applications. One notable advancement is the development of more efficient synthetic routes that improve yield and enantiomeric purity. For instance, researchers have employed asymmetric hydrogenation and enzymatic resolution techniques to obtain the desired stereoisomers with high selectivity. These methodological improvements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

The biological activity of rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid and its derivatives has also been a subject of investigation. Preliminary studies suggest that this compound exhibits inhibitory effects against certain proteases, such as dipeptidyl peptidase-4 (DPP-4), which is a target for type 2 diabetes therapeutics. The trifluoromethyl group is believed to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further optimization. Additionally, its role as a building block for peptidomimetics has been explored, with potential applications in the design of novel antiviral and anticancer agents.

In the context of drug discovery, the pharmacokinetic and pharmacodynamic properties of rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid have been evaluated. Recent in vitro and in vivo studies have demonstrated its favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie its biological activity, facilitating the design of more potent and selective analogs.

Despite these advancements, challenges remain in the application of rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid. Issues such as scalability, cost-effectiveness, and the need for further toxicological evaluations must be addressed to fully realize its potential. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound into clinical trials. Future research directions may include the exploration of its utility in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, where protease inhibition plays a key role.

In conclusion, rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2580093-49-6) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent progress in its synthesis, biological evaluation, and mechanistic understanding underscores its potential as a valuable tool for developing next-generation therapeutics. Continued research and development efforts will be essential to translate these findings into clinically viable treatments.